Cas no 2171427-40-8 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2171427-40-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6281470
• PubChem ID: 165557040
• Update Time: 2025-06-11

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid
• EN300-1549262
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylcyclohexane-1-carboxylic acid
• 2171427-40-8

• Inchi： 1S/C27H32N2O5/c1-17-8-7-13-27(15-17,25(31)32)29-24(30)14-18(2)28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18-,27?/m1/s1
• InChI Key： UPFRDVXTYIDNDB-VPJUXMJYSA-N
• SMILES： OC(C1(CCCC(C)C1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic Acid (CAS No. 2171427-40-8)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid, identified by its CAS number 2171427-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amide linkage, a fluorenylmethoxycarbonyl (Fmoc) group, and a cyclohexane ring with a specific stereochemical configuration. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological applications.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid has been investigated for its potential role in these areas due to its ability to interact with specific target proteins and enzymes.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of the Fmoc group, for instance, suggests that it may be involved in peptide synthesis or serve as a precursor for more complex peptidomimetics. Additionally, the cyclohexane ring with a (3R) configuration indicates a specific stereochemical environment that could influence its binding affinity and selectivity towards biological targets.

Recent studies have begun to unravel the pharmacological potential of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid. Researchers have demonstrated that this compound can modulate the activity of certain enzymes implicated in disease pathways. For example, preliminary in vitro experiments have shown that it may inhibit the activity of kinases, which are often overactive in cancer cells. This inhibitory effect could potentially lead to the development of new antitumor agents.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule also raises interesting possibilities for its use in drug design. Fmoc groups are commonly used in solid-phase peptide synthesis due to their stability and ease of removal. This suggests that 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid could serve as a valuable building block for constructing more complex therapeutic molecules. By incorporating this compound into larger structures, researchers may be able to create novel drugs with enhanced efficacy and reduced side effects.

In addition to its potential as an enzyme inhibitor, this compound has also been explored for its interactions with receptors and other cellular components. The cyclohexane ring with its specific stereochemistry could be crucial for binding to certain receptors, thereby modulating signaling pathways relevant to various diseases. This aspect is particularly intriguing given the growing understanding of how molecular geometry influences biological activity.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such intricate molecules on a scalable basis. This has opened up new avenues for exploring their pharmacological properties.

Ongoing research is focused on further elucidating the mechanisms by which this compound exerts its biological effects. By combining computational modeling with experimental techniques, scientists aim to gain a deeper understanding of how it interacts with biological targets at the molecular level. This knowledge will be crucial for optimizing its therapeutic potential and developing new drug candidates based on its structure.

The implications of these findings are far-reaching, not only for the treatment of specific diseases but also for the broader field of drug discovery. The success of compounds like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylcyclohexane-1-carboxylic acid highlights the importance of interdisciplinary approaches that integrate chemistry, biology, and medicine. Such collaborations are essential for translating basic research into tangible therapeutic benefits for patients worldwide.